Cas no 887595-01-9 (Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl)-)

• Product Name: Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl)-
• CAS No: 887595-01-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD07786223
• CID: 713806
• PubChem ID: 40148054
• Update Time: 2025-06-24

Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl)-
• 3-oxo-3-(4-pyrrolidin-1-ylphenyl)propanenitrile
• 3-Oxo-3-(4-pyrrolidin-1-yl-phenyl)-propionitrile
• 3-Oxo-3-[4-(1-pyrrolidinyl)phenyl]propanenitrile
• BD-0221
• oxopyrrolidinylphenylpropanenitrile
• 887595-01-9
• 3-oxo-3-[4-(pyrrolidin-1-yl)phenyl]propanenitrile
• FT-0680866
• CS-0330552
• 3-Oxo-3-(4-(pyrrolidin-1-yl)phenyl)propanenitrile
• AKOS005071960
• DTXSID00653898
• MFCD07786223

• MDL： MFCD07786223
• Inchi： 1S/C13H14N2O/c14-8-7-13(16)11-3-5-12(6-4-11)15-9-1-2-10-15/h3-6H,1-2,7,9-10H2
• InChI Key： MQEWNXVQQGJDKO-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 168-170°
• PSA: 44.10000
• LogP: 2.44818

Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl)- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl)-

Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl) (CAS No. 887595-01-9): A Comprehensive Overview

Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl), identified by its CAS number 887595-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitriles and features a unique structural motif characterized by a benzene ring substituted with a β-keto group and a 1-pyrrolidinyl moiety. The combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The< strong>benzene core of this compound provides a stable aromatic system that can serve as a platform for further functionalization. The presence of the< strong>β-keto group introduces reactivity that is often exploited in organic synthesis, enabling the formation of various derivatives through condensation, oxidation, or reduction reactions. Additionally, the< strong>1-pyrrolidinyl substituent adds a nitrogen-rich heterocyclic component, which is known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural features of< strong>Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl) make it an attractive candidate for designing molecules that interact with enzymes or receptors involved in disease processes. For instance, the< strong>b-oxo group can mimic the transition state of enzymatic reactions, potentially leading to the development of potent and selective inhibitors.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have explored its use as a precursor for synthesizing analogs with enhanced pharmacological properties. The< strong>1-pyrrolidinyl moiety, in particular, has been shown to improve oral bioavailability and reduce metabolic clearance, key factors in drug design. Several studies have demonstrated its utility in generating compounds with anti-inflammatory, anticancer, and antimicrobial activities.

The< strong>CAS number 887595-01-9 provides a unique identifier for this compound, facilitating its use in academic and industrial research settings. This standardized nomenclature ensures that scientists worldwide can accurately reference and procure this substance for their experiments. The compound's synthesis involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity.

In terms of spectroscopic characterization, Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl) exhibits distinct spectral signatures that can be used for its identification and quantification. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic peaks corresponding to the aromatic ring, the β-keto group, and the pyrrolidinyl moiety. Mass spectrometry (MS) further confirms its molecular weight and fragmentation patterns, providing additional evidence for its structural integrity.

The pharmacological potential of this compound has been explored through both computational modeling and experimental validation. Virtual screening techniques have been employed to identify potential binding interactions with target proteins, while in vitro assays have assessed its biological activity. These efforts have led to the discovery of novel derivatives with improved efficacy and reduced side effects.

The synthesis of< strong>Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl) involves several critical steps that must be carefully optimized. The introduction of the β-keto group typically requires condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the 1-pyrrolidinyl moiety often involves nucleophilic substitution or cyclization reactions. Each step must be monitored using analytical techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure reproducibility and purity.

The compound's solubility profile also plays a crucial role in its applications. Due to its polar functional groups, it exhibits moderate solubility in both organic solvents like dimethyl sulfoxide (DMSO) and polar protic solvents such as methanol or ethanol. This property allows for easy dissolution during formulation into pharmaceutical preparations or experimental solutions.

In conclusion, Benzenepropanenitrile, b-oxo-4-(1-pyrrolidinyl), identified by its CAS number 887595-01-9, is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications and biological activities, making it a valuable tool for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of innovative therapeutic agents.